Cas no 382610-58-4 (5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid)
382610-58-4 structure
Product Name:5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid
CAS No:382610-58-4
MF:C7H7ClN2O2S
MW:218.660679101944
MDL:MFCD00507248
CID:1068769
PubChem ID:1959248
Update Time:2025-04-20
5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid
- 5-chloro-2-(ethylthio)-4-Pyrimidinecarboxylic acid
- 382610-58-4
- DA-37601
- MFCD00507248
- AKOS000265570
- ALBB-007454
- STK504548
- CS-0314060
- 5-chloro-2-ethylsulfanylpyrimidine-4-carboxylic acid
- SB58480
- LS-02790
- 5-chloro-2-(ethylthio)pyrimidine-4-carboxylicacid
- SCHEMBL13983041
- 5-chloro-2-(ethylsulfanyl)pyrimidine-4-carboxylic acid
-
- MDL: MFCD00507248
- Inchi: 1S/C7H7ClN2O2S/c1-2-13-7-9-3-4(8)5(10-7)6(11)12/h3H,2H2,1H3,(H,11,12)
- InChI Key: QVLLQQCIXDDUBY-UHFFFAOYSA-N
- SMILES: ClC1C=NC(=NC=1C(=O)O)SCC
Computed Properties
- Exact Mass: 217.9916763g/mol
- Monoisotopic Mass: 217.9916763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 88.4Ų
5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 038629-500mg |
5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid |
382610-58-4 | 500mg |
4096.0CNY | 2021-07-05 | ||
| TRC | C278270-100mg |
5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid |
382610-58-4 | 100mg |
$ 135.00 | 2022-04-01 | ||
| TRC | C278270-250mg |
5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid |
382610-58-4 | 250mg |
$ 280.00 | 2022-04-01 | ||
| TRC | C278270-500mg |
5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid |
382610-58-4 | 500mg |
$ 440.00 | 2022-04-01 | ||
| abcr | AB406623-500 mg |
5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid |
382610-58-4 | 500MG |
€313.80 | 2023-02-20 | ||
| abcr | AB406623-1 g |
5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid |
382610-58-4 | 1g |
€406.00 | 2023-06-17 | ||
| abcr | AB406623-5 g |
5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid |
382610-58-4 | 5g |
€1074.00 | 2023-06-17 | ||
| Chemenu | CM519326-1g |
5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid |
382610-58-4 | 95% | 1g |
$352 | 2023-02-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 038629-500mg |
5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid |
382610-58-4 | 500mg |
4096CNY | 2021-05-07 | ||
| Matrix Scientific | 038629-500mg |
5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid |
382610-58-4 | 500mg |
$252.00 | 2023-09-06 |
5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
382610-58-4 (5-Chloro-2-(ethylthio)pyrimidine-4-carboxylic acid) Related Products
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